Cas no 2229050-07-9 (1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-ol
• CAS No: 2229050-07-9
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 6420136
• PubChem ID: 165780763
• Update Time: 2025-05-25

1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-ol
• 2229050-07-9
• EN300-1925519
• 1-[2-(4-bromo-2-chlorophenyl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C11H12BrClO/c12-9-2-1-8(10(13)7-9)3-4-11(14)5-6-11/h1-2,7,14H,3-6H2
• InChI Key： GREPEHKYUZRZER-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CCC1(CC1)O

Computed Properties

• Exact Mass: 273.97601g/mol
• Monoisotopic Mass: 273.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-ol

Introduction to 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-ol (CAS No. 2229050-07-9)

1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-ol, a compound with the chemical identifier CAS No. 2229050-07-9, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif comprising a cyclopropane ring and an aromatic substituent, has garnered attention due to its potential biological activity and synthetic utility.

The molecular structure of 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-ol consists of a cyclopropan-1-ol backbone substituted with an ethyl group that is further linked to a biphenyl ring system. The biphenyl ring bears both bromo and chloro substituents at the 4th and 2nd positions, respectively, which are critical for modulating the electronic properties and steric interactions of the molecule. This specific arrangement of functional groups makes it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their distinctive pharmacological properties. The three-membered cyclopropane ring introduces conformational rigidity, which can significantly influence the binding affinity and selectivity of drug candidates. Additionally, the presence of halogen atoms in the aromatic moiety enhances the reactivity and allows for further functionalization, making it a versatile intermediate in synthetic chemistry.

One of the most compelling aspects of 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-ol is its potential as a building block for more complex molecules. Researchers have leveraged this compound to develop derivatives with enhanced biological activity. For instance, studies have shown that modifications at the cyclopropane ring or the biphenyl moiety can lead to compounds with improved efficacy in models of inflammation, pain, and neurodegenerative diseases.

The synthesis of 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-ol involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include bromination and chlorination of a precursor aromatic ring, followed by coupling reactions to introduce the cyclopropane and ethyl groups. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities.

Recent research has also explored the pharmacokinetic properties of 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-ol. Studies indicate that this compound exhibits favorable metabolic stability and moderate oral bioavailability, suggesting its potential for clinical development. Additionally, its interaction with biological targets such as enzymes and receptors has been investigated using computational modeling techniques, providing insights into its mechanism of action.

The biphenyl ring system in 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-ol offers another layer of complexity and functionality. The presence of both bromo and chloro substituents allows for selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in drug discovery to introduce diverse molecular fragments. This flexibility makes it an attractive candidate for library synthesis efforts aimed at identifying novel bioactive molecules.

In conclusion, 1-2-(4-bromo-2-chlorophenyl)ethylcyclopropan-1-ol (CAS No. 2229050-07-9) stands out as a promising compound in pharmaceutical research due to its unique structural features and synthetic versatility. Its potential applications in drug development are supported by ongoing studies that explore its biological activity, pharmacokinetics, and synthetic pathways. As research continues to uncover new therapeutic targets and methodologies, compounds like this are poised to play a crucial role in advancing medicinal chemistry.